Cas no 1261886-88-7 (2-Methoxy-5-(2-(trifluoromethyl)phenyl)pyridine-3-acetic acid)

• Product Name: 2-Methoxy-5-(2-(trifluoromethyl)phenyl)pyridine-3-acetic acid
• CAS No: 1261886-88-7
• MF: C₁₅H₁₂F₃NO₃
• MW: 311.25589466095
• CID: 4983332
• Update Time: 2025-05-19

2-Methoxy-5-(2-(trifluoromethyl)phenyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(2-(trifluoromethyl)phenyl)pyridine-3-acetic acid

• Inchi： 1S/C15H12F3NO3/c1-22-14-9(7-13(20)21)6-10(8-19-14)11-4-2-3-5-12(11)15(16,17)18/h2-6,8H,7H2,1H3,(H,20,21)
• InChI Key： JGRZPRRGAVBULJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1=CN=C(C(CC(=O)O)=C1)OC)(F)F

Computed Properties

• Exact Mass: 311.07692773 g/mol
• Monoisotopic Mass: 311.07692773 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 59.4
• Molecular Weight: 311.25

Additional information on 2-Methoxy-5-(2-(trifluoromethyl)phenyl)pyridine-3-acetic acid

Research Briefing on 2-Methoxy-5-(2-(trifluoromethyl)phenyl)pyridine-3-acetic acid (CAS: 1261886-88-7)

2-Methoxy-5-(2-(trifluoromethyl)phenyl)pyridine-3-acetic acid (CAS: 1261886-88-7) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethylphenyl and pyridine acetic acid moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of inflammatory pathways and as a precursor for the synthesis of more complex bioactive molecules.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study highlighted the compound's ability to reduce prostaglandin E2 (PGE2) production in vitro, suggesting its potential as an anti-inflammatory agent with fewer gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, 2-Methoxy-5-(2-(trifluoromethyl)phenyl)pyridine-3-acetic acid has been investigated for its role in cancer therapy. A preclinical study conducted by researchers at the National Cancer Institute (2024) revealed that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those overexpressing the epidermal growth factor receptor (EGFR). The study proposed that the trifluoromethyl group enhances the compound's binding affinity to EGFR, thereby inhibiting downstream signaling pathways involved in cell proliferation and survival.

The synthetic pathways for 2-Methoxy-5-(2-(trifluoromethyl)phenyl)pyridine-3-acetic acid have also been a subject of recent research. A paper in Organic Letters (2023) described an optimized, scalable synthesis route that improves yield and reduces the use of hazardous reagents. This advancement is critical for facilitating further pharmacological evaluations and potential industrial-scale production.

Despite these promising findings, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is exploring structural modifications to enhance its pharmacokinetic profile while retaining its therapeutic efficacy.

In conclusion, 2-Methoxy-5-(2-(trifluoromethyl)phenyl)pyridine-3-acetic acid represents a compelling candidate for further development in both anti-inflammatory and anticancer therapies. Its unique chemical structure and demonstrated biological activities warrant continued investigation to fully unlock its therapeutic potential. Future studies should focus on in vivo validation, mechanism elucidation, and the development of derivative compounds with improved properties.